N-(2-methoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C23H26N4O3/c1-16-6-5-7-18(14-16)22-25-23(30-26-22)17-10-12-27(13-11-17)15-21(28)24-19-8-3-4-9-20(19)29-2/h3-9,14,17H,10-13,15H2,1-2H3,(H,24,28)
• InChI Key: FYYZJRYSRLTIIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3CCN(CC3)CC(=O)NC4=CC=CC=C4OC
• Molecular Formula: C23H26N4O3
• Molecular Weight: 406.5 g/mol

Description

N-(2-methoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide is a useful research compound. Its molecular formula is C23H26N4O3 and its molecular weight is 406.486. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

A series of 3-methyl-4-(N-phenyl amido)piperidines, including compounds similar to the targeted chemical structure, were synthesized and evaluated for their intravenous analgesic activity. These studies aimed to produce compounds with optimal analgesic potency and short duration of action. Among many, certain compounds demonstrated exceptional analgesic activity, highlighting the significance of duration of action in pharmacological investigations for short surgical procedures where rapid recovery is required (Lalinde et al., 1990).

Antimicrobial and Antitumor Activities

Research involving hydrazide and oxadiazole derivatives, which are chemically related, focused on discovering new cytotoxic and antimicrobial agents with enhanced antitumor activity. These compounds were evaluated against various gram-positive and gram-negative bacteria and fungi, showing significant antimicrobial potential. Additionally, their antiproliferative activity against human tumor cell lines indicated promising results, particularly against A549 lung and MCF7 breast cancer cell lines, showcasing their potential as chemotherapeutic agents (Kaya et al., 2017).

Antibacterial Potentials

A study on acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores was conducted to evaluate their antibacterial potentials. One particular compound displayed significant growth inhibition against several bacterial strains, including Salmonella typhi and Escherichia coli, highlighting the moderate inhibitory effects of these synthesized compounds against Gram-negative bacterial strains (Iqbal et al., 2017).

Insecticidal Activities

Pyridine derivatives related to the chemical structure were synthesized and tested for their toxicity against the cowpea aphid, Aphis craccivora Koch. The study revealed that one of the compounds exhibited insecticidal activity approximately four times that of the commercial insecticide acetamiprid, indicating the potential for developing effective aphidicidal agents from this chemical class (Bakhite et al., 2014).